Cas no 1138036-67-5 (Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate)

Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate is a pyrazole-based organic compound with a carboxylate ester functional group. Its structure features a 2-methylphenyl substituent at the 1-position and an amino group at the 5-position, contributing to its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. This compound is valued for its versatility in heterocyclic chemistry, particularly in constructing fused ring systems or serving as a precursor for biologically active molecules. Its stability under standard conditions and well-defined reactivity profile make it a practical choice for research and industrial applications requiring precise molecular modifications.
Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate structure
1138036-67-5 structure
Product Name:Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate
CAS No:1138036-67-5
MF:C13H15N3O2
MW:245.277102708817
MDL:MFCD07388407
CID:2116296
Update Time:2025-10-30

Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-amino-1-o-tolyl-1H-pyrazole-3-carboxylate
    • Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate
    • XZQSJSBKIIJHMV-UHFFFAOYSA-N
    • MDL: MFCD07388407
    • Inchi: 1S/C13H15N3O2/c1-3-18-13(17)10-8-12(14)16(15-10)11-7-5-4-6-9(11)2/h4-8H,3,14H2,1-2H3
    • InChI Key: XZQSJSBKIIJHMV-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(N)N(C2C=CC=CC=2C)N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Topological Polar Surface Area: 70.1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 431.3±30.0 °C at 760 mmHg
  • Flash Point: 214.6±24.6 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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